Cas no 954574-52-8 (2-{1-(3-chlorophenyl)propylamino}acetamide)

• Product Name: 2-{1-(3-chlorophenyl)propylamino}acetamide
• CAS No: 954574-52-8
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• CID: 5234523
• PubChem ID: 16793618
• Update Time: 2026-03-08

2-{1-(3-chlorophenyl)propylamino}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[1-(3-chlorophenyl)propyl]amino]-
• 2-{1-(3-chlorophenyl)propylamino}acetamide

• Inchi： 1S/C11H15ClN2O/c1-2-10(14-7-11(13)15)8-4-3-5-9(12)6-8/h3-6,10,14H,2,7H2,1H3,(H2,13,15)
• InChI Key： QEXZJXGSAKGBJA-UHFFFAOYSA-N
• SMILES： C(N)(=O)CNC(C1=CC=CC(Cl)=C1)CC

Additional information on 2-{1-(3-chlorophenyl)propylamino}acetamide

Comprehensive Overview of 2-{1-(3-chlorophenyl)propylamino}acetamide (CAS No. 954574-52-8): Properties, Applications, and Research Insights

2-{1-(3-chlorophenyl)propylamino}acetamide (CAS No. 954574-52-8) is a specialized organic compound garnering significant attention in pharmaceutical and biochemical research. This acetamide derivative features a unique 3-chlorophenyl moiety, which contributes to its distinct chemical and biological properties. Researchers are increasingly exploring its potential as a bioactive scaffold due to its structural versatility and interactions with enzymatic targets. The compound’s molecular weight and lipophilicity make it particularly relevant in drug discovery, especially for central nervous system (CNS)-related applications.

In recent years, the demand for small-molecule modulators like 2-{1-(3-chlorophenyl)propylamino}acetamide has surged, driven by advancements in precision medicine and targeted therapy. Its synthetic pathway often involves multi-step organic reactions, including alkylation and amidation, which are critical for achieving high purity. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring compliance with rigorous pharmaceutical standards.

The compound’s mechanism of action is a focal point for researchers investigating neurotransmitter regulation and receptor binding. Preliminary studies suggest potential applications in neurological disorders, though further in vivo and clinical trials are necessary to validate these findings. Notably, its structural analogs have shown promise in modulating G-protein-coupled receptors (GPCRs), a hot topic in drug development circles.

From an industrial perspective, 954574-52-8 is often procured by contract research organizations (CROs) and academic laboratories for exploratory studies. Its stability under ambient conditions and solubility profile in common organic solvents enhance its practicality for bench-scale experiments. However, handling requires adherence to good laboratory practices (GLP) to mitigate risks associated with chemical exposure.

Emerging trends in AI-driven drug discovery have further amplified interest in 2-{1-(3-chlorophenyl)propylamino}acetamide. Computational models leveraging machine learning algorithms are being used to predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), accelerating the hit-to-lead optimization process. This aligns with the broader shift toward data-driven pharmacology, a recurring theme in biotech innovation.

Environmental and sustainability considerations also play a role in the compound’s lifecycle. Green chemistry principles are increasingly applied to its synthesis, minimizing hazardous waste generation. Regulatory frameworks like REACH and ICH guidelines ensure its safe production and usage, addressing consumer safety concerns.

In summary, 2-{1-(3-chlorophenyl)propylamino}acetamide (CAS No. 954574-52-8) represents a compelling case study at the intersection of medicinal chemistry and biotechnology. Its multifaceted applications, coupled with cutting-edge research methodologies, position it as a high-potential candidate for future therapeutic breakthroughs. As the scientific community continues to unravel its capabilities, this compound is poised to remain a subject of intensive study in the years ahead.